Cas no 2229334-41-0 (tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate
• CAS No: 2229334-41-0
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 6063094
• PubChem ID: 165622758
• Update Time: 2025-06-07

tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate
• 2229334-41-0
• EN300-1899423

• Inchi： 1S/C18H27NO4/c1-13(2)22-15-11-9-8-10-14(15)18(6,12-20)19(7)16(21)23-17(3,4)5/h8-13H,1-7H3
• InChI Key： ZJLALUIETPVTHJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=CC=1OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate (CAS No. 2229334-41-0)

tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate (CAS No. 2229334-41-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a propan-2-yloxy phenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in modulating enzyme activity and receptor binding.

The compound’s CAS No. 2229334-41-0 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. A growing trend in AI-driven drug design has amplified interest in such N-methyl carbamate derivatives, as they are often explored for their pharmacokinetic properties. Recent studies highlight its role in optimizing prodrug formulations, a hot topic in precision medicine. Additionally, its isopropoxy phenyl segment aligns with current demand for targeted delivery systems in oncology and neurology.

From a synthetic perspective, tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate exemplifies advancements in green chemistry. Its preparation often involves catalytic methods to minimize waste, resonating with the global push for sustainable practices. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common query among quality control professionals. The compound’s stability under varying pH conditions also makes it a subject of interest in formulation science.

In agrochemical applications, derivatives of this compound are investigated for their pesticidal efficacy and environmental safety. With rising concerns about food security, researchers are evaluating its potential as a biodegradable alternative to traditional agents. The propan-2-yloxy functional group, in particular, is studied for its role in enhancing soil compatibility, a key factor in regulatory approvals.

Market analysts note increased patent filings related to CAS No. 2229334-41-0, signaling its commercial viability. Its adaptability in peptide coupling and protecting group strategies further broadens its industrial appeal. As AI tools accelerate molecular screening, this compound’s structure-activity relationships are likely to gain more attention, bridging gaps between computational predictions and lab results.

In summary, tert-butyl N-methyl-N-{1-oxo-2-[2-(propan-2-yloxy)phenyl]propan-2-yl}carbamate represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted applications—from drug development to sustainable agriculture—underscore its importance in addressing contemporary scientific challenges.